Cas no 14415-42-0 (2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1))

• Product Name: 2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1)
• CAS No: 14415-42-0
• MF: C₂₀H₂₀Cl₃NO₃
• MW: 428.736702919006
• CID: 177510
• PubChem ID: 24188553
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-[[bis(2-chloroethyl)amino]methyl]-7-hydroxy-4-phenyl-, hydrochloride (1:1)
• 8-[bis(2-chloroethyl)aminomethyl]-7-hydroxy-4-phenylchromen-2-one,hydrochloride
• NSC-77041
• 14415-42-0
• CHEMBL1979792
• 8-{[Bis(2-chloroethyl)amino]methyl}-7-hydroxy-4-phenyl-2H-1-benzopyran-2-one--hydrogen chloride (1/1)
• NSC77041
• DTXSID00637491

• Inchi： 1S/C20H19Cl2NO3.ClH/c21-8-10-23(11-9-22)13-17-18(24)7-6-15-16(12-19(25)26-20(15)17)14-4-2-1-3-5-14;/h1-7,12,24H,8-11,13H2;1H
• InChI Key： VBGNCESEWRZYIM-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CC1C(=CC=C2C(=CC(=O)OC=12)C1C=CC=CC=1)O.Cl

Computed Properties

• Exact Mass: 391.07437
• Monoisotopic Mass: 427.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 1.352
• Boiling Point: 515.7°C at 760 mmHg
• Flash Point: 265.7°C
• Refractive Index: 1.628
• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones